LpxC Binding Affinity: L-573655 vs. L-161240
In a direct comparative study of phenyloxazoline‑based hydroxamates, L‑573655 inhibited E. coli LpxC with a Kᵢ of 24 μM, whereas the more potent analog L‑161240 exhibited a Kᵢ of approximately 50 nM, representing a ~480‑fold difference in binding affinity [1].
| Evidence Dimension | Inhibitory constant (Kᵢ) against E. coli LpxC |
|---|---|
| Target Compound Data | 24 μM |
| Comparator Or Baseline | L‑161240: ~50 nM |
| Quantified Difference | ~480‑fold (L‑161240 is ~480× more potent) |
| Conditions | In vitro enzyme inhibition assay using recombinant E. coli LpxC, as reported by Jackman et al. (2000) |
Why This Matters
The substantial potency differential dictates that L‑573655 should be used when moderate, reversible LpxC inhibition is desired (e.g., in mechanistic or pathway‑validation studies), whereas L‑161240 is more suitable for high‑potency antibacterial applications.
- [1] Jackman JE, Fierke CA, Tumey LN, Pirrung M, Uchiyama T, Tahir SH, et al. Antibacterial agents that target lipid A biosynthesis in gram-negative bacteria. Inhibition of diverse UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylases by substrate analogs containing zinc binding motifs. J Biol Chem. 2000;275(15):11002-9. View Source
